Cas no 1251569-82-0 (N-[(2,5-dimethoxyphenyl)methyl]-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide)

• Product name: N-[(2,5-dimethoxyphenyl)methyl]-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 1251569-82-0
• MF: C₂₁H₂₃N₃O₄
• MW: 381.425025224686
• CID: 5395690

N-[(2,5-dimethoxyphenyl)methyl]-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2,5-Dimethoxyphenyl)methyl]-1-ethyl-1,4-dihydro-7-methyl-4-oxo-1,8-naphthyridine-3-carboxamide
• N-[(2,5-dimethoxyphenyl)methyl]-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C21H23N3O4/c1-5-24-12-17(19(25)16-8-6-13(2)23-20(16)24)21(26)22-11-14-10-15(27-3)7-9-18(14)28-4/h6-10,12H,5,11H2,1-4H3,(H,22,26)
• InChI Key： AHOVFEDRSGPAEZ-UHFFFAOYSA-N
• SMILES： N1(CC)C2C(=CC=C(C)N=2)C(=O)C(C(NCC2=CC(OC)=CC=C2OC)=O)=C1

Experimental Properties

• Density: 1.226±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 615.6±55.0 °C(Predicted)
• pka: 11.12±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on N-[(2,5-dimethoxyphenyl)methyl]-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide

Comprehensive Analysis of N-[(2,5-dimethoxyphenyl)methyl]-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 1251569-82-0)

The compound N-[(2,5-dimethoxyphenyl)methyl]-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 1251569-82-0) is a specialized organic molecule that has garnered attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This 1,8-naphthyridine derivative is characterized by its carboxamide and dimethoxyphenyl substituents, which contribute to its distinct physicochemical properties. Researchers are particularly interested in its role as a scaffold for drug discovery, especially in targeting enzymes or receptors involved in metabolic pathways.

In recent years, the demand for novel heterocyclic compounds like N-[(2,5-dimethoxyphenyl)methyl]-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide has surged, driven by advancements in medicinal chemistry and computational drug design. The compound's CAS No. 1251569-82-0 is frequently searched in academic databases, reflecting its relevance in studies related to kinase inhibition and anti-inflammatory agents. Its ethyl and methyl groups enhance lipophilicity, a critical factor for bioavailability optimization in drug development.

One of the trending topics in the scientific community is the exploration of multi-target therapeutics, and this compound's 1,8-naphthyridine core positions it as a promising candidate. The dimethoxyphenyl moiety, in particular, is associated with improved binding affinity to certain protein targets, as evidenced by recent molecular docking simulations. Such insights align with the growing interest in structure-activity relationship (SAR) studies, a common query among researchers in pharmacology forums.

From a synthetic perspective, CAS No. 1251569-82-0 exemplifies the challenges and innovations in organic synthesis. The incorporation of the carboxamide group requires precise coupling reactions, often leveraging peptide chemistry techniques. This aligns with the broader industry shift toward green chemistry, where efficient and sustainable synthetic routes are prioritized. Laboratories focusing on high-throughput screening frequently include this compound in their libraries due to its modular structure.

Beyond its chemical attributes, N-[(2,5-dimethoxyphenyl)methyl]-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide has sparked discussions in bioinformatics circles. Its SMILES notation and InChIKey are often used in cheminformatics pipelines to predict drug-likeness or toxicity. Such applications resonate with the increasing reliance on AI-driven drug discovery, a hot topic in both academic and industrial settings.

In summary, CAS No. 1251569-82-0 represents a compelling case study in modern drug development. Its structural complexity, combined with its potential therapeutic relevance, makes it a subject of ongoing investigation. As the scientific community continues to explore small-molecule inhibitors and precision medicine, compounds like this will remain at the forefront of innovation.